N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide

• IUPAC Name: N-(2,4-dichlorophenyl)-4-[(2-phenylacetyl)amino]benzamide
• InChI: InChI=1S/C21H16Cl2N2O2/c22-16-8-11-19(18(23)13-16)25-21(27)15-6-9-17(10-7-15)24-20(26)12-14-4-2-1-3-5-14/h1-11,13H,12H2,(H,24,26)(H,25,27)
• InChI Key: DJFFRMHRIDPSJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H16Cl2N2O2
• Molecular Weight: 399.3 g/mol

Description

N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide, also known as DPA, is a compound that has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide involves the inhibition of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression and its inhibition by N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. In addition, N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide has been shown to increase the acetylation of histones, which leads to the activation of genes involved in neuroprotection.
Biochemical and Physiological Effects
N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide has been shown to have a number of biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, reduce oxidative stress and inflammation in the brain, and improve cognitive function in animal models of Alzheimer's disease. In addition, N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide has been shown to have anti-inflammatory and anti-angiogenic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide in lab experiments is its high potency and specificity for HDAC inhibition. This allows for the study of the role of HDAC in various diseases and the development of HDAC inhibitors as potential therapeutics. However, one of the limitations of using N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide. One area of research is the development of more potent and selective HDAC inhibitors based on the structure of N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide. Another area of research is the investigation of the potential therapeutic applications of N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide in other diseases such as cardiovascular disease and diabetes. Furthermore, the use of N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide in combination with other drugs or therapies may have synergistic effects and improve treatment outcomes.

Synthesis Methods

The synthesis of N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide involves the reaction of 2,4-dichlorobenzoyl chloride with phenylacetic acid in the presence of a base such as triethylamine. The resulting product is then reacted with 4-aminobenzamide to obtain N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit anti-tumor activity by inhibiting the growth of cancer cells and inducing apoptosis. In addition, N-(2,4-dichlorophenyl)-4-[(phenylacetyl)amino]benzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.